Benzoyl chloride, 4-(2,2-dimethyl-1-oxopropyl)-

• CAS No.: 139681-39-3
• Molecular Formula: C12H13ClO2
• Molecular Weight: 224.68 g/mol
• IUPAC Name: 4-(2,2-dimethylpropanoyl)benzoyl chloride
• InChI: InChI=1S/C12H13ClO2/c1-12(2,3)10(14)8-4-6-9(7-5-8)11(13)15/h4-7H,1-3H3
• InChI Key: XQIWRUXPIFGECB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C1=CC=C(C=C1)C(=O)Cl

Description

Benzoyl chloride, 4-(2,2-dimethyl-1-oxopropyl)- is a useful research compound. Its molecular formula is C12H13ClO2 and its molecular weight is 224.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 150.0 g (0.725 mol) of 4-(2,2-dimethyl-1-oxopropyl)-benzoic acid and 0.3 ml of dimethylformamide are added with stirring at 22° C. to 30° C. to 180 ml (2.47 mol) of thionyl chloride over a period of 60 minutes. The resulting solution is heated to an internal temperature of 85° to 90° C., and maintained at this temperature for 15 minutes. The solution is allowed to cool to 50° C. to remove as much thionyl chloride as possible by vacuum distillation (20-30 torr) at an internal temperature of 45° to 55° C. Distillation is discontinued when the internal temperature reaches 55° C and 95 ml of dry toluene are added. The distillation is continued under vacuum at an internal temperature of 45° to 55° C. and again discontinued when the internal temperature reaches 55° C. at 20-30 torr. After allowing the residue to cool to 25° C. and diluting it with 950 ml of dry toluene, the solution is set aside for use below.